Methanesulfonyl Chloride

• CAS No.: 124-63-0
• Product Name: Methanesulfonyl Chloride
• Molecular Formula: CH3ClO2S
• Molecular Weight: 114.55 g/mol
• IUPAC Name: methanesulfonyl chloride
• Standard InChI: InChI=1S/CH3ClO2S/c1-5(2,3)4/h1H3
• Standard InChIKey: QARBMVPHQWIHKH-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)Cl
• Canonical SMILES: CS(=O)(=O)Cl
• Boiling Point: 162.0 °C; 62 °C at 18 mm Hg; 161 °C at 730 mm Hg; at 97.3kPa: 161 °C
• Colorform: Pale yellow liquid
• Density: 1.4805 at 18 °C/4 °C; Relative density (water = 1): 1.5
• Flash Point: 110 °C
• Melting Point: Freezing point: -32 °C; -32 °C
• Physical Description: Methanesulfonyl chloride appears as a pale yellow corrosive liquid. More dense than water and insoluble in water. Very toxic by ingestion, inhalation, or skin absorption.; Liquid; COLOURLESS-TO-PALE-YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: Methanesulfonyl chloride appears as a pale yellow corrosive liquid. More dense than water and insoluble in water. Very toxic by ingestion, inhalation, or skin absorption.
• Solubility: Soluble in most organic solvents; Practically insoluble in water; soluble in alcohol, ether; In water, 8.59X10+3 mg/L at 25 °C (est); Solubility in water: reaction
• Synonyms: Chloro Methyl Sulfone; Mesyl Chloride; Methanesulfochloride; Methanesulfonic Acid Chloride; Methanesulphonyl Chloride; Methyl Sulfochloride; Methylsulfonyl Chloride; NSC 15039; MsCl; Ms-Cl
• Vapor Density: 3.9 (Air = 1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: 3.09 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.27
• PubChem Compound: 31297
• Last Modified: Nov 11 2021